2-(2-Nitrovinyl)thiophene
Overview
Description
2-(2-Nitrovinyl)thiophene is an organic compound with the chemical formula C6H5NO2S . It appears as yellow crystals . This compound has a wide range of applications in organic synthesis and materials science .
Synthesis Analysis
This compound is prepared mainly by chemical synthesis methods . A common method involves subjecting a suitable thiol and a diacetate compound to an ester drop test reaction, followed by condensation and oxidation steps .Molecular Structure Analysis
Experimental and theoretical studies of this compound were conducted using density functional theory (DFT/B3LYP) at 6-311G basis sets to evaluate molecular geometry, vibrational analysis, and electronic absorption spectra . Several bond parameters, namely bond lengths, bond angles, and dihedral angles, were evaluated .Chemical Reactions Analysis
The observed HOMO and LUMO energy gaps affirm that the charge transfer happens inside the title compound . Molecular Electrostatic Potential Map, first hyperpolarizability, and Fukui functions calculations had been additionally done with the same level of basis set .Physical and Chemical Properties Analysis
This compound has a melting point of 76-77°C and a molecular weight of 153.18g/mol .Scientific Research Applications
Synthesis and Catalysis
2-(2-Nitrovinyl)thiophene has been synthesized using Ando catalyst under optimal conditions, achieving a high yield of 95.91%. This process involves specific conditions such as catalyst loading, temperature, and reaction time (Zhou Ru-jin, 2007). Moreover, the molecule has been used in Michael additions with aldehydes and ketones in ionic liquids, showing varying reactivity and selectivity based on the type of donor and acceptor molecules involved (Peter Kotrusz et al., 2004).
Material Science and Photovoltaics
This compound has applications in material science, particularly in the modification of carbon nanotubes for use in organic photovoltaic cells. Thiophene derivatives have been covalently attached to single-wall carbon nanotubes, enhancing their solubility, dispersion, and overall performance in photovoltaic cells (M. Stylianakis et al., 2010).
Organic Chemistry and Molecular Engineering
The molecule plays a role in organic chemistry, as seen in the facile synthesis of 3-nitro-2-substituted thiophenes. This process involves a tandem Michael-intramolecular Henry reaction, indicating the molecule's potential in synthetic chemistry (Cornelius J O' Connor et al., 2010). It's also used in postfunctionalization of polythiophenes, enabling the study of electronic and steric effects on the optical properties of materials, crucial for the development of advanced materials in electronics and photonics (Yuning Li et al., 2002).
Crystal Engineering and Magnetic Materials
This compound derivatives have been used in crystal engineering to synthesize cadmium coordination polymers. The structural diversity and the photoluminescence properties of these polymers indicate potential applications in materials science and optoelectronics (L. Xue et al., 2015). Additionally, thienyl-substituted nitronyl nitroxides and their copper(II) complexes have been synthesized and characterized for their magnetic properties, paving the way for molecule-based magnetic materials (Kai Jiang et al., 2008).
Mechanism of Action
Target of Action
It has been suggested that the compound may have biologically active properties based on its global reactivity
Mode of Action
The mode of action of 2-(2-Nitrovinyl)thiophene involves a charge transfer within the compound, as affirmed by the observed HOMO and LUMO energy gaps
Biochemical Pathways
The compound’s global reactivity descriptors suggest potential involvement in various biochemical processes .
Result of Action
The compound’s global reactivity suggests potential biological activity .
Safety and Hazards
Future Directions
These properties suggest that the title compound is an exquisite candidate for organic solar cells . It can be used to prepare organic light-emitting diodes (OLEDs), as electron acceptor and auxiliary materials in organic solar cells, and as materials for photosensors and organic field-effect transistors .
Properties
IUPAC Name |
2-[(E)-2-nitroethenyl]thiophene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5NO2S/c8-7(9)4-3-6-2-1-5-10-6/h1-5H/b4-3+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTPOWFFIBWOQRK-ONEGZZNKSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C=C[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CSC(=C1)/C=C/[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50878872 | |
Record name | 2-(B-NITROVINYL)THIOPHENE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50878872 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
874-84-0, 34312-77-1 | |
Record name | Thiophene, 2-(2-nitrovinyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000874840 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 874-84-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=22059 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-(B-NITROVINYL)THIOPHENE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50878872 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(2-nitrovinyl)thiophene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.698 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | trans-2-(2-Nitrovinyl)thiophene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What makes 2-(2-Nitrovinyl)thiophene useful in organic synthesis?
A1: this compound acts as a dienophile in Diels-Alder reactions. This allows it to react with dienes, such as 3-styrylchromones, under microwave irradiation. This reaction is particularly interesting as it can proceed with in-situ oxidation or subsequent oxidation using DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) to yield xanthone derivatives. [] This synthetic route highlights the potential of this compound to construct complex heterocyclic compounds with potential biological relevance.
Q2: Has the structure of this compound been studied using spectroscopic techniques?
A2: Yes, the structure of this compound and its substituted derivatives have been investigated using Nuclear Magnetic Resonance (NMR) spectroscopy. Both 1H and 13C NMR spectral data have been reported, providing valuable information about the electronic environment and bonding within the molecule. [] Interestingly, researchers found that the chemical shifts observed in the 13C NMR spectra of these compounds follow an additivity rule established for simpler substituted thiophenes. This finding simplifies the spectral analysis and prediction of chemical shifts for a range of similar compounds. []
Q3: Are there any studies exploring the potential applications of this compound in materials science?
A3: While the provided research doesn't directly explore materials science applications, one study utilizes this compound as a building block for synthesizing N-aryl-β-enaminones. [] Some of these synthesized compounds exhibit piezochromic properties, meaning they change color upon the application of mechanical pressure. This property makes them potentially useful in pressure sensors, memory devices, and security inks. []
Q4: Is this compound employed in any biocatalytic processes?
A4: Interestingly, this compound has been used as a model substrate for studying the enzyme pentaerythritol tetranitrate reductase in a miniaturized bioreactor. [] This research demonstrated the feasibility of using this enzyme for the biocatalytic reduction of this compound, highlighting its potential in biotransformation reactions.
Q5: Are there computational studies investigating the properties of this compound?
A5: Yes, at least one study employed computational methods to investigate the molecular structure and properties of this compound. [] Researchers utilized frontier molecular orbital analysis and global reactivity descriptors to gain insights into the reactivity and potential applications of this compound, particularly in the context of anti-corrosion and dye-sensitized solar cell (DSSC) applications. []
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.